Cas no 164322-82-1 (2H-Pyran-4-acetic acid,3-ethylidene-2-(b-D-glucopyranosyloxy)-3,4-dihydro-5-(methoxycarbonyl)-,[(1S,2R,3R,5R)-5-[(1R)-2-[[[(2S,3E,4S)-3-ethylidene-2-(b-D-glucopyranosyloxy)-3,4-dihydro-5-(methoxycarbonyl)-2H-pyran-4-yl]acetyl]oxy]-1-(hydroxymethyl)ethyl]-3-hydroxy-2-methylcyclopentyl]methylester, (2S,3E,4S)- (9CI))

• Product Name: 2H-Pyran-4-acetic acid,3-ethylidene-2-(b-D-glucopyranosyloxy)-3,4-dihydro-5-(methoxycarbonyl)-,[(1S,2R,3R,5R)-5-[(1R)-2-[[[(2S,3E,4S)-3-ethylidene-2-(b-D-glucopyranosyloxy)-3,4-dihydro-5-(methoxycarbonyl)-2H-pyran-4-yl]acetyl]oxy]-1-(hydroxymethyl)ethyl]-3-hydroxy-2-methylcyclopentyl]methylester, (2S,3E,4S)- (9CI)
• CAS No: 164322-82-1
• MF: C₄₄H₆₄O₂₄
• MW: 976.964576721191
• CID: 188606
• Update Time: 2024-03-01

2H-Pyran-4-acetic acid,3-ethylidene-2-(b-D-glucopyranosyloxy)-3,4-dihydro-5-(methoxycarbonyl)-,[(1S,2R,3R,5R)-5-[(1R)-2-[[[(2S,3E,4S)-3-ethylidene-2-(b-D-glucopyranosyloxy)-3,4-dihydro-5-(methoxycarbonyl)-2H-pyran-4-yl]acetyl]oxy]-1-(hydroxymethyl)ethyl]-3-hydroxy-2-methylcyclopentyl]methylester, (2S,3E,4S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-acetic acid,3-ethylidene-2-(b-D-glucopyranosyloxy)-3,4-dihydro-5-(methoxycarbonyl)-,[(1S,2R,3R,5R)-5-[(1R)-2-[[[(2S,3E,4S)-3-ethylidene-2-(b-D-glucopyranosyloxy)-3,4-dihydro-5-(methoxycarbonyl)-2H-pyran-4-yl]acetyl]oxy]-1-(hydroxymethyl)ethyl]-3-hydroxy-2-methylcyclopentyl]methylester, (2S,3E,4S)- (9CI)
• 2H-Pyran-4-aceticacid, 3-ethylidene-2-(b-D-glucopyranosyloxy)-3,4-dihydro-5-(methoxycarbonyl)-, [5-[2-[[[3-ethylidene-2-(b-D-glucopyranosyloxy)-3,4-dihydro-5-(methoxycarbonyl)-2H-pyran-4-yl]acetyl]oxy]-1-(hydroxymethyl)ethyl]-3-hydroxy-2-methylcyclopentyl]methylester, [1S-[1a(2R*,3E,4R*),2b,3a,5b[S*(2R*,3E,4R*)]]]-
• Molihuaside E
• CID 101920649

• Inchi： 1S/C44H64O24/c1-6-20-23(26(39(57)59-4)16-63-41(20)67-43-37(55)35(53)33(51)29(12-46)65-43)9-31(49)61-14-19(11-45)22-8-28(48)18(3)25(22)15-62-32(50)10-24-21(7-2)42(64-17-27(24)40(58)60-5)68-44-38(56)36(54)34(52)30(13-47)66-44/h6-7,16-19,22-25,28-30,33-38,41-48,51-56H,8-15H2,1-5H3/b20-6-,21-7-/t18-,19-,22+,23+,24+,25-,28-,29-,30-,33-,34-,35+,36+,37-,38-,41+,42+,43+,44+/m1/s1
• InChI Key： DHWFTDJZMBRGBH-LHYLZKIYSA-N
• SMILES： O[C@@H]1C[C@@H]([C@H](CO)COC(C[C@@H]2C(C(=O)OC)=CO[C@H](/C/2=C\C)O[C@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O)O)O)=O)[C@H](COC(C[C@@H]2C(C(=O)OC)=CO[C@H](/C/2=C\C)O[C@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O)O)O)=O)[C@H]1C

Computed Properties

• Exact Mass: 976.379
• Monoisotopic Mass: 976.379
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 24
• Heavy Atom Count: 68
• Rotatable Bond Count: 22
• Complexity: 1870
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 19
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 363

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides